Cas no 2228989-83-9 (2,2-difluoro-1-(5-methoxypyridin-2-yl)cyclopropane-1-carboxylic acid)
2,2-Difluoro-1-(5-methoxypyridin-2-yl)cyclopropane-1-carboxylic acid is a fluorinated cyclopropane derivative featuring a pyridine moiety with a methoxy substituent. This compound is of interest in medicinal and agrochemical research due to its unique structural properties, combining the conformational rigidity of the cyclopropane ring with the electronic effects of fluorine atoms and the heteroaromatic system. The presence of difluoromethyl groups enhances metabolic stability and lipophilicity, while the carboxylic acid functionality allows for further derivatization. Its potential applications include serving as a key intermediate in the synthesis of biologically active molecules, particularly in the development of enzyme inhibitors or receptor modulators. The compound's well-defined reactivity profile makes it a valuable building block in synthetic chemistry.
2228989-83-9 structure
Product Name:2,2-difluoro-1-(5-methoxypyridin-2-yl)cyclopropane-1-carboxylic acid
CAS No:2228989-83-9
MF:C10H9F2NO3
MW:229.180169820786
CID:6255112
PubChem ID:165699776
Update Time:2025-08-05
2,2-difluoro-1-(5-methoxypyridin-2-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2,2-difluoro-1-(5-methoxypyridin-2-yl)cyclopropane-1-carboxylic acid
- 2228989-83-9
- EN300-1950923
-
- Inchi： 1S/C10H9F2NO3/c1-16-6-2-3-7(13-4-6)9(8(14)15)5-10(9,11)12/h2-4H,5H2,1H3,(H,14,15)
- InChI Key： RMAXHCFPPAHSJL-UHFFFAOYSA-N
- SMILES： FC1(CC1(C(=O)O)C1C=CC(=CN=1)OC)F
Computed Properties
- Exact Mass: 229.05504947g/mol
- Monoisotopic Mass: 229.05504947g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 310
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 59.4Ų
2,2-difluoro-1-(5-methoxypyridin-2-yl)cyclopropane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1950923-0.05g |
2,2-difluoro-1-(5-methoxypyridin-2-yl)cyclopropane-1-carboxylic acid |
2228989-83-9 | 0.05g |
$1308.0 | 2023-09-17 | ||
| Enamine | EN300-1950923-0.1g |
2,2-difluoro-1-(5-methoxypyridin-2-yl)cyclopropane-1-carboxylic acid |
2228989-83-9 | 0.1g |
$1371.0 | 2023-09-17 | ||
| Enamine | EN300-1950923-0.25g |
2,2-difluoro-1-(5-methoxypyridin-2-yl)cyclopropane-1-carboxylic acid |
2228989-83-9 | 0.25g |
$1432.0 | 2023-09-17 | ||
| Enamine | EN300-1950923-0.5g |
2,2-difluoro-1-(5-methoxypyridin-2-yl)cyclopropane-1-carboxylic acid |
2228989-83-9 | 0.5g |
$1495.0 | 2023-09-17 | ||
| Enamine | EN300-1950923-1.0g |
2,2-difluoro-1-(5-methoxypyridin-2-yl)cyclopropane-1-carboxylic acid |
2228989-83-9 | 1g |
$1557.0 | 2023-06-01 | ||
| Enamine | EN300-1950923-2.5g |
2,2-difluoro-1-(5-methoxypyridin-2-yl)cyclopropane-1-carboxylic acid |
2228989-83-9 | 2.5g |
$3051.0 | 2023-09-17 | ||
| Enamine | EN300-1950923-5.0g |
2,2-difluoro-1-(5-methoxypyridin-2-yl)cyclopropane-1-carboxylic acid |
2228989-83-9 | 5g |
$4517.0 | 2023-06-01 | ||
| Enamine | EN300-1950923-10.0g |
2,2-difluoro-1-(5-methoxypyridin-2-yl)cyclopropane-1-carboxylic acid |
2228989-83-9 | 10g |
$6697.0 | 2023-06-01 | ||
| Enamine | EN300-1950923-1g |
2,2-difluoro-1-(5-methoxypyridin-2-yl)cyclopropane-1-carboxylic acid |
2228989-83-9 | 1g |
$1557.0 | 2023-09-17 | ||
| Enamine | EN300-1950923-5g |
2,2-difluoro-1-(5-methoxypyridin-2-yl)cyclopropane-1-carboxylic acid |
2228989-83-9 | 5g |
$4517.0 | 2023-09-17 |
2,2-difluoro-1-(5-methoxypyridin-2-yl)cyclopropane-1-carboxylic acid Related Literature
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
2228989-83-9 (2,2-difluoro-1-(5-methoxypyridin-2-yl)cyclopropane-1-carboxylic acid) Related Products
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